Cas no 2138159-69-8 (5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138159-69-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6136704
• PubChem ID: 165457038
• Update Time: 2025-06-08

5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-742835
• 5-[2-(cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol
• 2138159-69-8
• 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C13H21NO/c15-13-8-12(9-14-10-13)7-6-11-4-2-1-3-5-11/h4,8,13-15H,1-3,5-7,9-10H2
• InChI Key： CINYXPSKQLPUNY-UHFFFAOYSA-N
• SMILES： OC1CNCC(=C1)CCC1=CCCCC1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol

Comprehensive Overview of 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138159-69-8)

In the rapidly evolving field of medicinal chemistry and drug discovery, 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138159-69-8) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in neuroscience and therapeutic development. Researchers and pharmaceutical companies are increasingly exploring its properties, driven by the growing demand for novel compounds that can address unmet medical needs.

The compound's structure combines a cyclohexene moiety with a tetrahydropyridine ring, a combination that is relatively rare in the literature. This structural uniqueness makes it a valuable candidate for studying structure-activity relationships (SAR) in drug design. Recent studies have highlighted its potential as a modulator of neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. These pathways are critical in the treatment of conditions such as Parkinson's disease, depression, and anxiety disorders, which are among the most searched topics in medical research today.

One of the key reasons for the growing interest in 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol is its potential to serve as a scaffold for the development of new central nervous system (CNS) therapeutics. The compound's ability to interact with multiple receptor types while maintaining a favorable pharmacokinetic profile makes it a promising lead molecule. In addition, its synthetic accessibility and chemical stability have made it a subject of interest in high-throughput screening campaigns, where researchers are constantly searching for new bioactive molecules.

The compound's CAS No. 2138159-69-8 is frequently searched in academic and industrial databases, reflecting its relevance in current research. Questions such as "What are the biological targets of 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol?" and "How is this compound synthesized?" are common among researchers. These queries underscore the need for detailed, accessible information about this molecule, which is still in the early stages of exploration.

From a synthetic chemistry perspective, the preparation of 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol involves multi-step organic transformations, including alkylation, cyclization, and hydroxylation reactions. The compound's stereochemistry is also a point of interest, as the position of the hydroxyl group on the tetrahydropyridine ring can significantly influence its biological activity. Researchers are actively investigating the optimal synthetic routes to produce this compound with high enantiomeric purity, a factor that is critical for its potential therapeutic applications.

In the context of drug discovery, the compound's lipophilicity and blood-brain barrier (BBB) permeability are being evaluated. These properties are essential for any candidate intended to act on the CNS, and preliminary data suggest that 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol may have favorable characteristics in this regard. This has led to increased speculation about its potential as a neuroprotective agent or even a cognitive enhancer, topics that are highly searched in both academic and public domains.

Another area of interest is the compound's potential role in epigenetic modulation. Recent trends in biomedical research have highlighted the importance of epigenetics in disease progression and treatment, and molecules that can influence these pathways are in high demand. While the exact mechanisms of action for 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol are still under investigation, its structural features suggest it could interact with histone deacetylases (HDACs) or other epigenetic regulators.

In summary, 5-[2-(Cyclohex-1-en-1-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138159-69-8) represents a fascinating area of research at the intersection of medicinal chemistry, neuroscience, and drug development. Its unique structure, combined with its potential biological activities, makes it a compound worth watching in the coming years. As more data becomes available, it is likely to attract even greater attention from researchers and clinicians alike, particularly those focused on addressing the challenges of CNS disorders and neurodegenerative diseases.